Cas no 174628-56-9 (Benzenesulfonamide,4-amino-N-(4-amino-3,5-dibromophenyl)-)

Benzenesulfonamide,4-amino-N-(4-amino-3,5-dibromophenyl)- structure
174628-56-9 structure
Product Name:Benzenesulfonamide,4-amino-N-(4-amino-3,5-dibromophenyl)-
CAS No:174628-56-9
MF:C12H11Br2N3O2S
MW:421.107639551163
CID:230469
PubChem ID:252550
Update Time:2025-04-19

Benzenesulfonamide,4-amino-N-(4-amino-3,5-dibromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-amino-N-(4-amino-3,5-dibromophenyl)-
    • 4-amino-N-(4-amino-3,5-dibromophenyl)benzenesulfonamide
    • 174628-56-9
    • NSC74604
    • DTXSID20169860
    • 4-amino-N-(4-amino-3,5-dibromo-phenyl)benzenesulfonamide
    • Benzenesulfonamide, 4-amino-N-(4-amino-3,5-dibromophenyl)-
    • NSC 74604
    • NSC-74604
    • Inchi: 1S/C12H11Br2N3O2S/c13-10-5-8(6-11(14)12(10)16)17-20(18,19)9-3-1-7(15)2-4-9/h1-6,17H,15-16H2
    • InChI Key: AQWPYFPOMGQZKF-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1)NS(C1C=CC(=CC=1)N)(=O)=O)Br)N

Computed Properties

  • Exact Mass: 418.89393
  • Monoisotopic Mass: 418.89387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 98.21
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